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Compound of Interest

Compound Name: CRL-42872

Cat. No.: B1669622

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is based on publicly available patent literature. CRL-
42872 is understood to be a research compound and is not an approved therapeutic agent.

Executive Summary

CRL-42872 is a novel substituted piperazone derivative identified within the patent literature as
a promising candidate for cardiovascular research, specifically for its potential as an
antithrombotic agent. This technical guide provides a comprehensive overview of CRL-42872,
including its chemical properties, proposed mechanism of action, and the foundational
preclinical data as disclosed in the originating patent, WO2000004001. The document is
intended to serve as a resource for researchers and drug development professionals interested
in the therapeutic potential of this and related compounds in the management of cardiovascular
diseases.

Chemical and Physical Properties

Based on the information disclosed in the patent WO2000004001, CRL-42872 belongs to a
class of substituted piperazone compounds. While the exact structure of CRL-42872 is not
explicitly detailed under this specific identifier in the public domain, the patent covers a range of
compounds with a core piperazone scaffold.

Table 1: General Chemical Information for Substituted Piperazones (as per WO2000004001)
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Property Description

Core Structure Piperazone

The patent describes various substitutions on
) the piperazone ring, which are critical for their
Key Substituents ) ] o )
biological activity. These include but are not

limited to, aryl and alkyl groups.

Patent Reference W02000004001
Inventors YUE, Christophe, et al.
Therapeutic Claim Antithrombotic agents

Proposed Mechanism of Action and Signaling
Pathways

The patent suggests that the substituted piperazones, including compounds like CRL-42872,
function as antithrombotic agents. While the precise molecular targets are not definitively
elucidated in the patent, the claimed therapeutic effect implies interaction with key components
of the coagulation cascade or platelet aggregation pathways.

A plausible mechanism of action for an antithrombotic agent involves the inhibition of platelet
activation and aggregation. This can occur through various signaling pathways, such as
blocking thromboxane A2 (TXA2) receptors, inhibiting phosphodiesterase (PDE) to increase
intracellular cyclic adenosine monophosphate (CAMP) and cyclic guanosine monophosphate
(cGMP) levels, or antagonizing platelet P2Y12 receptors.
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Start: Collect Whole Blood

Centrifuge at low speed
(200 x g, 10 min)

Isolate Platelet-Rich Plasma (PRP)

Pre-incubate PRP with
CRL-42872 or Vehicle

Induce Aggregation

(e.g., with ADP)

Measure Light Transmission
(Aggregometer)

Analyze Data and
Calculate IC50

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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